molecular formula C9H14N2 B8464548 2,4-Dimethyl4,5,6,7-tetrahydro-1H-benzimidazole

2,4-Dimethyl4,5,6,7-tetrahydro-1H-benzimidazole

Cat. No.: B8464548
M. Wt: 150.22 g/mol
InChI Key: GDKAPGMGFDSKQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Dimethyl4,5,6,7-tetrahydro-1H-benzimidazole is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14N2

Molecular Weight

150.22 g/mol

IUPAC Name

2,4-dimethyl-4,5,6,7-tetrahydro-1H-benzimidazole

InChI

InChI=1S/C9H14N2/c1-6-4-3-5-8-9(6)11-7(2)10-8/h6H,3-5H2,1-2H3,(H,10,11)

InChI Key

GDKAPGMGFDSKQG-UHFFFAOYSA-N

Canonical SMILES

CC1CCCC2=C1N=C(N2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.0 g (0.159 mol) of 3-Methyl-1,2-cyclohexanedione and 183.31 g (2.38 mol) of ammoniumacetate are dissolved in 760 ml DMSO. A solution of 27.94 g (0.34 mol) acetaldehyde dissolved in 40 ml DMSO is dropped to the reaction mixture. The reaction is heated for 20 minutes to 40° C., 20 minutes to 60° C. and 40 minutes to 80° C. The reaction is allowed to cool down to rt. 2.5 l saturated sodium chloride solution and ammonia are added to reach a pH of 8-9. The solution is extracted with ethyl acetate and the organic phases are dried over sodium sulfate. The solvent is evaporated under vacuum. The crystalls are filtrated and washed with ethyl acetate and diethyl ether to yield 10.3 g (43.3% of th.) 2,4-Dimethyl-4,5,6,7-tetrahydro-1H-benzimidazole.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
183.31 g
Type
reactant
Reaction Step One
Name
Quantity
760 mL
Type
solvent
Reaction Step One
Quantity
27.94 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
2.5 L
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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